Cas no 751449-55-5 (2(1H)-Pyridinone,5-(2-aminoacetyl)-)

• Product Name: 2(1H)-Pyridinone,5-(2-aminoacetyl)-
• CAS No: 751449-55-5
• MF: C₇H₈N₂O₂
• MW: 152.150621414185
• CID: 561638
• PubChem ID: 67903517
• Update Time: 2025-04-19

2(1H)-Pyridinone,5-(2-aminoacetyl)- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinone,5-(2-aminoacetyl)-
• 2(1H)-Pyridinone,5-(aminoacetyl)- (9CI)
• 2(1H)-Pyridinone,5-(aminoacetyl)-(9ci)
• 751449-55-5

• Inchi： 1S/C7H8N2O2/c8-3-6(10)5-1-2-7(11)9-4-5/h1-2,4H,3,8H2,(H,9,11)
• InChI Key： RHKGWULWDCQPKT-UHFFFAOYSA-N
• SMILES： O=C(CN)C1C=CC(NC=1)=O

Computed Properties

• Exact Mass: 152.05864
• Monoisotopic Mass: 152.059
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.2A^2
• XLogP3: -1.3

Experimental Properties

• PSA: 72.19